
Comprehensive Safety and Handling Guide for
TMX-4153

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TMX-4153

Cat. No.: B10861552 Get Quote

Disclaimer: This document provides guidance on the safe handling of TMX-4153 based on

general principles for potent research compounds and information available in Safety Data

Sheets (SDS). The available SDS for TMX-4153 currently classifies it as a non-hazardous

substance; however, as a potent and novel research chemical, it should be handled with

caution.[1] Researchers should always consult the most recent SDS and perform a risk

assessment before beginning any work.

Essential, Immediate Safety and Logistical
Information
TMX-4153, also known as MOMIPP, is a selective PIKfyve inhibitor and a PIP4K2C PROTAC

degrader.[2] As with any potent research compound, minimizing exposure is the primary goal.

Engineering controls, administrative controls, and personal protective equipment (PPE) are all

critical components of a comprehensive safety plan.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial for minimizing exposure to TMX-4153. The required

level of PPE depends on the specific laboratory procedure, the quantity of the compound being

handled, and its physical form (e.g., powder or solution).
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powders)

- Full-face powered air-

purifying respirator (PAPR) or

supplied-air respirator-

Disposable, solid-front lab coat

with tight-fitting cuffs- Double-

gloving (e.g., nitrile)-

Disposable sleeves- Safety

glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

essential. Double-gloving

provides an extra barrier

against contamination.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Single pair of

chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills.

Engineering controls like a

fume hood are the primary

means of protection.

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate gloves for the

solvent and compound

Focus on preventing skin

contact and eye exposure. The

specific procedure will dictate

the level of containment

needed.

General Laboratory Operations
- Lab coat- Safety glasses-

Gloves

Standard laboratory practice to

protect against incidental

contact.

Quantitative Data Summary
The following table summarizes the available physical and chemical properties for TMX-4153.

Note that specific toxicological data such as Occupational Exposure Limits (OELs) and LD50

values are not available in the reviewed Safety Data Sheets.
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Property Value Source

CAS Number 2867519-91-1 MedchemExpress, TargetMol

Molecular Formula C59H67ClN10O6S MedchemExpress

Molecular Weight 1079.74 g/mol MedchemExpress

Physical State Solid MedchemExpress

Solubility Soluble in DMSO MedchemExpress

Storage
Store at -20°C for short-term,

-80°C for long-term
MedchemExpress

Operational and Disposal Plans
A systematic approach to handling TMX-4153 is essential for safety. The following workflow

outlines the key stages from receipt of the compound to its final disposal.

graph "Operational_Workflow" { rankdir="LR"; node [shape=box, style=rounded,
fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"]; edge
[fontname="Arial", fontsize=9];

"Compound Receipt" -> "Inventory & Storage" [label="Log and store\nappropriately"];

"Inventory & Storage" -> "Risk Assessment" [label="Review SDS and\nplan experiment"]; "Risk

Assessment" -> "PPE Selection" [label="Based on procedure"]; "PPE Selection" -> "Handling &

Experimentation" [label="Weighing, solution prep,\netc."]; "Handling & Experimentation" ->

"Decontamination" [label="Clean work area\nand equipment"]; "Decontamination" -> "Waste

Disposal" [label="Segregate and\nlabel waste"]; }

Caption: General operational workflow for handling TMX-4153.

Proper disposal of TMX-4153 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10861552?utm_src=pdf-body
https://www.benchchem.com/product/b10861552?utm_src=pdf-body
https://www.benchchem.com/product/b10861552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Unused TMX-4153

- Collect in a sealed, labeled container.- Dispose

of as hazardous chemical waste according to

institutional and local regulations.

Contaminated PPE (e.g., gloves, lab coat)

- Doff PPE carefully to avoid self-

contamination.- Place in a sealed bag or

container labeled as hazardous waste.

Aqueous Waste

- Collect in a sealed, labeled container.- Do not

mix with other waste streams unless

compatibility is confirmed.- The container should

be clearly labeled with the chemical name and

concentration.

Contaminated Sharps - Dispose of in a designated sharps container.

Emergency Procedures: Chemical Spill Response
In the event of a chemical spill, a prompt and coordinated response is essential to minimize

harm to personnel and the environment. The following workflow outlines the steps to be taken.

graph "Spill_Response_Workflow" { rankdir="TB"; node [shape=box, style=rounded,
fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

subgraph "cluster_Immediate_Actions" { label = "Immediate Actions"; bgcolor="#F1F3F4";

"Alert Personnel" [fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Evacuate Area"

[fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Attend to Injured" [fillcolor="#EA4335",

fontcolor="#FFFFFF"]; }

subgraph "cluster_Spill_Assessment" { label = "Spill Assessment"; bgcolor="#FBBC05";

"Assess Hazard" [fontcolor="#202124"]; "Determine Spill Size" [fontcolor="#202124"]; }

subgraph "cluster_Cleanup_Procedure" { label = "Cleanup Procedure"; bgcolor="#4285F4";

"Don PPE" [fontcolor="#FFFFFF"]; "Contain Spill" [fontcolor="#FFFFFF"]; "Neutralize (if

applicable)" [fontcolor="#FFFFFF"]; "Absorb & Collect" [fontcolor="#FFFFFF"]; "Decontaminate

Area" [fontcolor="#FFFFFF"]; }
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subgraph "cluster_Post-Cleanup" { label = "Post-Cleanup"; bgcolor="#34A853"; "Dispose of

Waste" [fontcolor="#FFFFFF"]; "Report Incident" [fontcolor="#FFFFFF"]; }

"Alert Personnel" -> "Evacuate Area" -> "Attend to Injured"; "Attend to Injured" -> "Assess

Hazard"; "Assess Hazard" -> "Determine Spill Size"; "Determine Spill Size" -> "Don PPE"; "Don

PPE" -> "Contain Spill" -> "Neutralize (if applicable)" -> "Absorb & Collect" -> "Decontaminate

Area"; "Decontaminate Area" -> "Dispose of Waste" -> "Report Incident"; }

Caption: Step-by-step workflow for responding to a chemical spill.

Alert personnel and evacuate the immediate area.

If the spill is large, volatile, or in a poorly ventilated area, activate the fire alarm to evacuate

the building and notify emergency services.

Attend to any injured or contaminated individuals. Use an emergency shower or eyewash

station as needed. Remove contaminated clothing.

If the spill is small and you are trained and equipped to handle it, proceed with cleanup.

Don appropriate PPE, including respiratory protection, chemical-resistant gloves, and a lab

coat.

Contain the spill using absorbent pads or other appropriate materials.

Absorb the spilled material. For powders, carefully cover with a damp cloth or absorbent

material to prevent aerosolization.

Collect the absorbed material and contaminated items in a sealed, labeled hazardous waste

container.

Decontaminate the spill area with an appropriate solvent or detergent, followed by water.

Dispose of all waste as hazardous waste according to institutional guidelines.

Report the spill to your supervisor and the institutional environmental health and safety

office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for TMX-
4153]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861552#personal-protective-equipment-for-
handling-tmx-4153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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